Cas no 1040667-46-6 (3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide)

• Product Name: 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide
• CAS No: 1040667-46-6
• MF: C₁₉H₁₈FN₃O₃S₂
• MW: 419.492925167084
• CID: 6486313
• Update Time: 2025-05-25

3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide
• 3-[2-[(4-fluorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide

• Inchi： 1S/C19H18FN3O3S2/c1-13-3-2-4-15(11-13)21-18(24)10-7-16-12-27-19(22-16)23-28(25,26)17-8-5-14(20)6-9-17/h2-6,8-9,11-12H,7,10H2,1H3,(H,21,24)(H,22,23)
• InChI Key： ROKDEUBHDRLFDP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CCC1=CSC(NS(C2=CC=C(F)C=C2)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide

3-[2-(4-Fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide: A Comprehensive Overview

The compound with CAS No. 1040667-46-6, known as 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazole ring and a sulfonamide group, making it a unique molecule with diverse applications.

Thiazole rings are five-membered heterocyclic compounds consisting of sulfur and nitrogen atoms. These rings are known for their stability and versatility, often serving as scaffolds in the development of bioactive molecules. The presence of a sulfonamide group further enhances the compound's functional properties, particularly in terms of its ability to interact with biological systems. Sulfonamides are commonly used in pharmaceuticals due to their ability to form strong hydrogen bonds and their generally favorable pharmacokinetic profiles.

The 3-methylphenyl group attached to the propanamide chain introduces additional electronic and steric effects, which can influence the compound's solubility, bioavailability, and binding affinity to target proteins. Recent studies have shown that such substitutions can significantly impact the molecule's efficacy in therapeutic applications. For instance, researchers have explored the use of this compound in the development of novel antidepressants and anti-inflammatory agents, where its unique structure provides a platform for modulating receptor interactions.

One of the most promising areas of research involving this compound is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a crucial role in signal transduction processes within cells. By targeting these receptors, this compound could potentially be used to treat a wide range of conditions, including neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to specific GPCR subtypes, paving the way for targeted drug design.

In addition to its pharmacological applications, this compound has also garnered interest in the field of materials science. Its thiazole ring structure exhibits interesting electronic properties that make it a candidate for use in organic electronics and optoelectronic devices. For example, studies have shown that derivatives of this compound can be used as semiconducting materials in organic field-effect transistors (OFETs), offering potential improvements in device performance and stability.

The synthesis of 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring via sulfur insertion reactions and the subsequent introduction of the sulfonamide group through nucleophilic substitution. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Despite its numerous potential applications, further research is needed to fully understand the compound's properties and optimize its performance in different contexts. Ongoing studies are focused on elucidating its mechanism of action at molecular levels, as well as evaluating its safety profile for therapeutic use. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new possibilities for this versatile compound.

In conclusion, 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylphenyl)propanamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure combines functional groups that enable diverse interactions with biological systems and materials environments. As research continues to uncover its capabilities, this compound is poised to make significant contributions to both medicine and technology.